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molecular formula C12H15NO3S B1348791 1-Tosylpiperidin-4-one CAS No. 33439-27-9

1-Tosylpiperidin-4-one

Cat. No. B1348791
CAS RN: 33439-27-9
M. Wt: 253.32 g/mol
InChI Key: PCEBUFJFSAZGNQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08440830B2

Procedure details

To a solution of a piperidone hydrochloride (1 eq) in dichloromethane was added pyridine (2.1 eq) at 0° C. and the reaction mixture was stirred for 15 min. To this, a solution p-toluene sulfonyl chloride (1.1 eq) in dichloromethane was added at 0° C. and the reaction was continued at room temperature for overnight. Water was added and the organic layer was separated, dried over anhydrous Na2SO4 and concentrated under reduced pressure to afford crude product, which, on purification by column chromatography afforded the 1-[(4-methylphenyl)sulfonyl]piperidin-4-one.
Name
piperidone hydrochloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
pyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
p-toluene sulfonyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
dichloromethane
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
1-[(4-methylphenyl)sulfonyl]piperidin-4-one

Identifiers

REACTION_CXSMILES
Cl.[NH:2]1[CH2:7][CH2:6][CH2:5][CH2:4][C:3]1=O.N1C=CC=CC=1.[C:15]1([CH3:25])[CH:20]=[CH:19][C:18]([S:21](Cl)(=[O:23])=[O:22])=[CH:17][CH:16]=1.[OH2:26]>ClCCl>[CH3:25][C:15]1[CH:20]=[CH:19][C:18]([S:21]([N:2]2[CH2:7][CH2:6][C:5](=[O:26])[CH2:4][CH2:3]2)(=[O:23])=[O:22])=[CH:17][CH:16]=1 |f:0.1|

Inputs

Step One
Name
piperidone hydrochloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl.N1C(CCCC1)=O
Name
pyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1=CC=CC=C1
Name
dichloromethane
Quantity
0 (± 1) mol
Type
solvent
Smiles
ClCCl
Step Two
Name
p-toluene sulfonyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=C(C=C1)S(=O)(=O)Cl)C
Name
dichloromethane
Quantity
0 (± 1) mol
Type
solvent
Smiles
ClCCl
Step Three
Name
Water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
the reaction mixture was stirred for 15 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WAIT
Type
WAIT
Details
the reaction was continued at room temperature for overnight
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
the organic layer was separated
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
to afford crude product, which
CUSTOM
Type
CUSTOM
Details
on purification by column chromatography

Outcomes

Product
Details
Reaction Time
 15 min
Name
1-[(4-methylphenyl)sulfonyl]piperidin-4-one
Type
product
Smiles
CC1=CC=C(C=C1)S(=O)(=O)N1CCC(CC1)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.